Cas no 2097800-59-2 (Ethyl4-Bromo-7-fluoroindole-3-acetate)

• Product Name: Ethyl4-Bromo-7-fluoroindole-3-acetate
• CAS No: 2097800-59-2
• MF: C₁₂H₁₁BrFNO₂
• MW: 300.123646020889
• MDL: MFCD30742665
• CID: 4636813
• Update Time: 2025-05-19

Ethyl4-Bromo-7-fluoroindole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Bromo-7-fluoroindole-3-acetate
• 1H-Indole-3-acetic acid, 4-bromo-7-fluoro-, ethyl ester
• Ethyl4-Bromo-7-fluoroindole-3-acetate

• MDL： MFCD30742665
• Inchi： 1S/C12H11BrFNO2/c1-2-17-10(16)5-7-6-15-12-9(14)4-3-8(13)11(7)12/h3-4,6,15H,2,5H2,1H3
• InChI Key： MTLOHRUUHIIPNI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2F)C(CC(OCC)=O)=C1

Additional information on Ethyl4-Bromo-7-fluoroindole-3-acetate

Ethyl 4-Bromo-7-fluoroindole-3-acetate: A Comprehensive Overview

Ethyl 4-Bromo-7-fluoroindole-3-acetate, with the CAS number 2097800-59-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The indole core of this molecule serves as a fundamental scaffold, while the substituents at positions 4 and 7—bromo and fluoro groups, respectively—contribute to its unique chemical properties and potential bioactivity.

The structure of Ethyl 4-Bromo-7-fluoroindole-3-acetate is characterized by an indole ring system with a bromine atom at position 4 and a fluorine atom at position 7. The acetate group attached at position 3 introduces additional functional diversity, making this compound a valuable building block in organic synthesis. The presence of halogens (bromine and fluorine) in the molecule enhances its electronic properties, which can be exploited in various chemical reactions to generate bioactive compounds with potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-Bromo-7-fluoroindole-3-acetate. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications in drug discovery programs.

Ethyl 4-Bromo-7-fluoroindole-3-acetate has shown promising potential in several therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease. The bromine and fluorine substituents play a crucial role in enhancing the molecule's binding affinity to these targets, making it a strong candidate for further preclinical development.

In addition to its pharmacological applications, Ethyl 4-Bromo-7-fluoroindole-3-acetate has also found utility in materials science. Its unique electronic properties make it a suitable candidate for designing advanced materials with applications in optoelectronics and sensors. Researchers have explored its use as a precursor for constructing novel π-conjugated systems, which exhibit enhanced charge transport properties.

The development of Ethyl 4-Bromo-7-fluoroindole-3-acetate has been driven by its versatility as a chemical entity. Its ability to serve as both a standalone compound and an intermediate in more complex structures underscores its importance in modern organic synthesis. Furthermore, its compatibility with various functional groups allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications.

Recent studies have focused on understanding the mechanistic insights behind the biological activity of Ethyl 4-Bromo-7-fluoroindole-3-acetate. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have provided valuable insights into its interaction with biological targets. These findings have paved the way for rational drug design strategies aimed at improving its efficacy and reducing potential side effects.

Ethyl 4-Bromo-7-fluoroindole-3-acetate represents a prime example of how structural modifications can significantly influence the biological profile of a compound. Its unique combination of halogen substituents and an acetate group makes it a valuable asset in both academic research and industrial drug development programs.

In conclusion, Ethyl 4-Bromo-7-fluoroindole-3-acetate (CAS No. 2097800-59-2) stands out as a versatile and bioactive compound with wide-ranging applications across multiple disciplines. Its continued exploration holds immense promise for advancing our understanding of complex biological systems and developing innovative therapeutic interventions.